Tert-butyl (6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate

• Molecular Formula: C11H13IN4O2
• Molecular Weight: 360.15 g/mol
• IUPAC Name: tert-butyl N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate
• InChI: InChI=1S/C11H13IN4O2/c1-11(2,3)18-10(17)14-8-6-16-9(13-8)5-4-7(12)15-16/h4-6H,1-3H3,(H,14,17)
• InChI Key: JNBWFNHTONZUNA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CN2C(=N1)C=CC(=N2)I

Description

Tert-butyl (6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate is a useful research compound. Its molecular formula is C11H13IN4O2 and its molecular weight is 360.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3-amino-6-iodopyridazine (10.0 g, 45.2 mmol) in N,N-dimethylacetamide (100 mL) were added tert-butyl (chloroacetyl)carbamate (14.0 g, 72.4 mmol) and disodium hydrogenphosphate (16.1 g, 113 mmol), and the mixture was stirred at 120° C. for 3 hr. After cooling the mixture to room temperature, water (400 mL) was added to the mixture, and the precipitated crystals were filtrated, and washed with acetonitrile and petroleum ether to give the title compound (10.2 g, 63%) as a green powder.

Synthesis routes and methods II

Procedure details

A mixture containing compound 7A (2.5 g, 11.3 mmol), tert-butyl 2-chloroacetylcarbamate (2.4 g, 12.4 mmol), sodium hydrogen phosphate (3.2 g, 22.6 mmol) and DMA (23 mL) was heated at 120° C. for two hours. The mixture was cooled to room temperature, poured into a flask containing 400 mL of water and sonicated. The solids were filtered, rinsed with water then dried under vacuum. The solids were then taken up in 600 mL ethyl acetate and filtered over short plug of silica gel. The filtrate was concentrated down to give compound 7B (1.6 g, 39%), as a dark green solid, which was used without further purification. 1H NMR (400 MHz, DMSO-d6) δ ppm 10.21 (br. s., 1 H), 8.06-8.00 (m, 1 H), 7.69 (d, J=9.9 Hz, 1 H), 7.46 (d, J=9.3 Hz, 1 H), 1.48 (s, 9 H) ESI-MS:m/z 361.1 (M+H)+.